Cas no 89499-32-1 (3-Thiophenecarboxylic acid, 5-(acetylamino)-, methyl ester)

3-Thiophenecarboxylic acid, 5-(acetylamino)-, methyl ester structure
89499-32-1 structure
Product Name:3-Thiophenecarboxylic acid, 5-(acetylamino)-, methyl ester
CAS No:89499-32-1
MF:C8H9NO3S
MW:199.226960897446
CID:598743
PubChem ID:13205580
Update Time:2025-04-19

3-Thiophenecarboxylic acid, 5-(acetylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 5-(acetylamino)-, methyl ester
    • methyl 5-acetamidothiophene-3-carboxylate
    • AF-960/00434025
    • 89499-32-1
    • methyl 5-(acetylamino)-3-thiophenecarboxylate
    • DTXSID00527621
    • Inchi: 1S/C8H9NO3S/c1-5(10)9-7-3-6(4-13-7)8(11)12-2/h3-4H,1-2H3,(H,9,10)
    • InChI Key: XXNZTUBIXBUZIS-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)C=C1NC(C)=O

Computed Properties

  • Exact Mass: 199.03031432g/mol
  • Monoisotopic Mass: 199.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 83.6Ų
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